Cas no 1040639-79-9 (N-(3,4-difluorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide)

N-(3,4-difluorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide is a fluorinated pyran-2-carboxamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a difluorophenyl moiety and a methoxy-substituted pyranone ring, which may contribute to enhanced metabolic stability and binding affinity in biological systems. The compound's unique scaffold offers versatility for further functionalization, making it a valuable intermediate in the synthesis of novel bioactive molecules. Its well-defined chemical properties and purity ensure reproducibility in research settings. This compound is particularly relevant for studies targeting enzyme inhibition or receptor modulation, where fluorinated aromatic systems are often employed to optimize pharmacokinetic profiles.
N-(3,4-difluorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide structure
1040639-79-9 structure
Product Name:N-(3,4-difluorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide
CAS No:1040639-79-9
MF:C13H9F2NO4
MW:281.211670637131
CID:5383693
Update Time:2025-06-08

N-(3,4-difluorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3,4-difluorophenyl)-5-methoxy-4-oxopyran-2-carboxamide
    • N-(3,4-difluorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide
    • Inchi: 1S/C13H9F2NO4/c1-19-12-6-20-11(5-10(12)17)13(18)16-7-2-3-8(14)9(15)4-7/h2-6H,1H3,(H,16,18)
    • InChI Key: WNADNMJHLFZKNY-UHFFFAOYSA-N
    • SMILES: C1(C(NC2=CC=C(F)C(F)=C2)=O)OC=C(OC)C(=O)C=1

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Additional information on N-(3,4-difluorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide

Comprehensive Overview of N-(3,4-difluorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide (CAS No. 1040639-79-9)

The compound N-(3,4-difluorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide, identified by its CAS number 1040639-79-9, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the class of pyran-2-carboxamide derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of difluorophenyl and methoxy groups in its structure enhances its chemical stability and bioavailability, making it a promising candidate for further study.

In recent years, researchers have focused on the structure-activity relationship (SAR) of pyran-2-carboxamide derivatives, including N-(3,4-difluorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide, to explore their potential in drug discovery. The difluorophenyl moiety is particularly noteworthy, as fluorine substitution often improves metabolic stability and binding affinity to target proteins. This has led to increased interest in the compound for applications in kinase inhibition and anti-inflammatory therapies, aligning with current trends in precision medicine.

The synthesis of CAS 1040639-79-9 involves multi-step organic reactions, including condensation and cyclization processes, to achieve the desired pyran-2-carboxamide scaffold. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to confirm its purity and structural integrity. These methods are critical for ensuring the compound's suitability for high-throughput screening (HTS) and other preclinical studies.

One of the most frequently asked questions about N-(3,4-difluorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide is its potential role in cancer research. Preliminary studies suggest that the compound may exhibit anti-proliferative effects against certain cancer cell lines, though further validation is required. This aligns with the growing demand for novel small-molecule inhibitors in oncology, a hot topic in both academic and industrial research.

Another area of interest is the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile. Researchers are keen to understand how the methoxy and difluorophenyl groups influence these parameters, as this information is crucial for optimizing drug candidates. Such investigations are often supported by in silico modeling and in vitro assays, which are widely discussed in contemporary scientific literature.

From a commercial perspective, CAS 1040639-79-9 is available through specialized chemical suppliers, catering to the needs of pharmaceutical developers and academic researchers. Its relatively high cost reflects the complexity of its synthesis and the niche demand for such compounds. However, as interest in targeted therapies grows, the market for pyran-2-carboxamide derivatives is expected to expand.

In summary, N-(3,4-difluorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide represents a fascinating example of modern medicinal chemistry. Its unique structural features and potential biological activities make it a valuable subject for ongoing research, particularly in the fields of drug discovery and molecular biology. As scientific advancements continue, this compound may well emerge as a key player in the development of next-generation therapeutics.

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